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Compound of Interest

Compound Name: 2,6-Dichlorocinnamic acid

Cat. No.: B181815 Get Quote

An In-depth Technical Guide on 2,6-Dichlorocinnamic Acid

This document provides core technical data on 2,6-Dichlorocinnamic acid, a halogenated

derivative of cinnamic acid. Due to its structural features, it has applications in various research

and industrial fields, including pharmaceuticals and medicinal chemistry.[1]

Molecular Data
The fundamental molecular properties of 2,6-Dichlorocinnamic acid are summarized below.

Property Value Citations

Molecular Formula C9H6Cl2O2 [2][3][4]

Molecular Weight 217.05 g/mol [2][3][4]

Applications and Research Context
2,6-Dichlorocinnamic acid serves as an intermediate in the synthesis of biologically active

molecules.[1] Halogenated cinnamic acids have been investigated for their potential cytotoxic

and apoptotic properties, making them of interest in the development of anti-cancer agents.[1]

Furthermore, this molecule can act as a scaffold for designing enzyme inhibitors that target key

proteins like lipoxygenases and cyclooxygenases.[1]
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Note: The scope of this document is limited to the molecular weight and formula of 2,6-
Dichlorocinnamic acid. Detailed experimental protocols and specific signaling pathways

involving this compound were not available in the initial information retrieval.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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